2-cyclopropyl-N-(5-methyl-1,2-oxazol-3-yl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: 2-cyclopropyl-N-(5-methyl-1,2-oxazol-3-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C14H13N5O2/c1-8-6-12(18-21-8)16-14(20)10-4-5-13-15-11(9-2-3-9)7-19(13)17-10/h4-7,9H,2-3H2,1H3,(H,16,18,20)
• InChI Key: ORDQMNYPWLBUKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=NN3C=C(N=C3C=C2)C4CC4
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol
• CAS No.: 2549044-48-4

Description

Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom separated by a carbon atom in a five-membered ring. Imidazo[1,2-b]pyridazine is another heterocyclic compound that consists of a pyridazine ring fused with an imidazole ring. The presence of these moieties could potentially impart certain chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a 2-cyclopropyl group attached to an oxazole ring, which is further connected to an imidazo[1,2-b]pyridazine ring via a carboxamide linkage. The exact structure would need to be confirmed through techniques such as NMR spectroscopy or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the oxazole, imidazo[1,2-b]pyridazine, and carboxamide groups. These groups could potentially undergo various chemical reactions, depending on the conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For instance, some oxazole derivatives have been found to exhibit antimicrobial, anticancer, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper safety measures should be taken when handling this compound.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization, and potential applications. This could include studies to determine its biological activity and mechanism of action, as well as efforts to optimize its synthesis.